Cas no 2648937-93-1 ((2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid)
(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
- EN300-1491575
- (2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid
- 2648937-93-1
-
- Inchi: 1S/C25H30N2O6/c1-3-8-16(13-22(29)27-23(15(2)28)24(30)31)26-25(32)33-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21,23,28H,3,8,13-14H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)/t15-,16?,23+/m1/s1
- InChI Key: RYBKEVUPSVURIR-WQNITYDRSA-N
- SMILES: O(C(NC(CC(N[C@H](C(=O)O)[C@@H](C)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 125Ų
(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491575-0.05g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-0.1g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-0.25g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-0.5g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-1.0g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-2.5g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-5.0g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-10.0g |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1491575-50mg |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 50mg |
$2306.0 | 2023-09-28 | ||
| Enamine | EN300-1491575-100mg |
(2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2648937-93-1 | 100mg |
$2415.0 | 2023-09-28 |
(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
Comprehensive Introduction to (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS No. 2648937-93-1)
In the rapidly evolving field of peptide synthesis and pharmaceutical research, (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS No. 2648937-93-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a crucial role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. The compound's unique stereochemistry, indicated by the (2S,3R) configuration, ensures precise molecular interactions, making it invaluable for creating peptide-based therapeutics and bioconjugates.
The growing demand for custom peptides and targeted drug delivery systems has propelled research into advanced building blocks like this compound. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern peptide chemistry, offering temporary protection for amino groups during synthesis. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2648937-93-1 solubility," reflecting its practical relevance in laboratory settings. The compound's hydroxybutanoic acid moiety further enhances its utility in designing bioactive molecules with improved pharmacokinetic properties.
From an analytical perspective, 2648937-93-1 exhibits characteristics that align with current trends in green chemistry and sustainable synthesis. Its compatibility with microwave-assisted peptide coupling (a hot topic in high-throughput screening workflows) addresses the industry's need for faster, more efficient reactions. The compound's structural features also make it suitable for developing peptide vaccines and diagnostic probes, areas gaining traction due to advancements in personalized medicine.
Quality control of (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid involves rigorous HPLC purification and chiral analysis, ensuring compliance with pharmaceutical standards. Recent publications highlight its role in synthesizing antimicrobial peptides (AMPs), a response to the global challenge of antibiotic resistance. This connection to One Health initiatives makes it particularly relevant in contemporary research discussions.
In formulation development, the compound's carboxylic acid functionality allows for salt formation, improving solubility—a key consideration when researchers query "peptide solubility enhancers." Its stability under SPPS conditions (another frequently searched term) makes it preferable over traditional amino acid derivatives. The presence of both hydrophobic (hexanamido) and hydrophilic (hydroxybutanoic acid) regions enables the design of amphiphilic peptides, crucial for cell-penetrating peptides (CPPs) and drug delivery vectors.
The compound's CAS registry number (2648937-93-1) serves as a critical identifier in patent literature and material safety data sheets (MSDS). Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, while X-ray crystallography studies (increasingly searched alongside "peptide crystal engineering") reveal its conformational preferences. These properties position it as a versatile intermediate for GPCR-targeted drugs and enzyme inhibitors.
Emerging applications in nanomedicine leverage the compound's ability to interface with lipid bilayers and protein surfaces. Its synthesis often involves environmentally benign solvents, aligning with searches for "green peptide synthesis." The stereochemical purity (emphasized by the 2S,3R descriptor) ensures reliable outcomes in structure-activity relationship (SAR) studies, particularly for neuroactive peptides and hormone analogs.
As the pharmaceutical industry shifts toward continuous manufacturing, the consistent quality of Fmoc-protected building blocks like this compound becomes paramount. Its relevance extends to peptide nucleic acids (PNAs) and peptide-antibody conjugates (PACs)—areas experiencing exponential growth due to cancer immunotherapy research. The compound's hexanamido linker provides optimal spacing for ligand-receptor interactions, a feature frequently explored in computational chemistry simulations.
In conclusion, (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS 2648937-93-1) represents a sophisticated tool for precision medicine development. Its multifaceted applications—from peptide therapeutics to material science—reflect the compound's adaptability to diverse scientific challenges. As researchers increasingly investigate "next-generation peptide drugs" and "CAS 2648937-93-1 suppliers," this molecule continues to bridge innovation between synthetic chemistry and biological discovery.
2648937-93-1 ((2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)